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Compound of Interest

Compound Name: 3-Ethyl-1-pentyn-3-ol

Cat. No.: B1294680 Get Quote

This document provides essential safety and logistical information for the proper disposal of 3-
Ethyl-1-pentyn-3-ol, tailored for researchers, scientists, and drug development professionals.

The following procedures are designed to ensure the safe handling and disposal of this

chemical in a laboratory setting.

I. Immediate Safety and Handling Precautions
3-Ethyl-1-pentyn-3-ol is a flammable liquid and vapor that requires careful handling.[1][2][3] In

case of exposure, follow these first aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.

Personal Protective Equipment (PPE): When handling 3-Ethyl-1-pentyn-3-ol, it is mandatory

to use the following PPE[3]:
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Eye/Face Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: Use a respirator with an organic vapor cartridge if working in a poorly

ventilated area or if exposure limits are exceeded.

II. Quantitative Data Summary
The following table summarizes key quantitative data for 3-Ethyl-1-pentyn-3-ol.

Property Value

Molecular Formula C₇H₁₂O

Molecular Weight 112.17 g/mol

CAS Number 6285-06-9

Appearance Liquid

Density 0.872 g/mL at 20 °C

Boiling Point 138-140 °C

Flash Point 37 °C (98.6 °F) - closed cup

GHS Hazard Statement H226: Flammable liquid and vapor

Storage Class 3 - Flammable liquids

III. Spill and Waste Management Protocol
In Case of a Spill:

Eliminate Ignition Sources: Immediately extinguish all flames, turn off hot plates, and remove

any other potential sources of ignition in the area.[4]

Ventilate the Area: Ensure adequate ventilation to disperse vapors.
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Contain the Spill: Absorb the spill with an inert, non-combustible material such as vermiculite,

sand, or earth.[4] Do not use combustible materials like paper towels to absorb the bulk of

the spill.

Collect the Waste: Using spark-proof tools, carefully scoop the absorbed material into a

suitable, labeled container for hazardous waste.[4]

Decontaminate the Area: Clean the spill area with a detergent and water solution.

Prevent Environmental Contamination: Avoid runoff into storm sewers and ditches that lead

to waterways.[4]

Waste Collection and Storage:

Collect all waste containing 3-Ethyl-1-pentyn-3-ol (including contaminated absorbents and

disposable PPE) in a designated, properly labeled, and sealed container.

The container should be stored in a cool, dry, and well-ventilated area, away from

incompatible substances such as strong oxidizing agents.[5]

The storage area should be a designated flammables storage cabinet or area.

IV. Disposal Procedure
The primary and mandated method for the disposal of 3-Ethyl-1-pentyn-3-ol is through a

licensed and approved hazardous waste disposal facility.[3]

Step-by-Step Disposal Plan:

Waste Identification and Segregation:

Identify all waste streams containing 3-Ethyl-1-pentyn-3-ol.

Segregate this waste from other laboratory waste to avoid accidental mixing with

incompatible materials.

Proper Labeling and Containment:
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Ensure the waste container is clearly labeled with "Hazardous Waste," the name "3-Ethyl-
1-pentyn-3-ol," and the associated hazards (Flammable Liquid).

The container must be kept tightly closed except when adding waste.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide the EHS department with an accurate description and quantity of the waste.

Documentation:

Maintain a log of the accumulated hazardous waste, including the date and amount of 3-
Ethyl-1-pentyn-3-ol added to the container.

Retain all paperwork provided by the hazardous waste disposal company for your records.

Important Note: Do not attempt to dispose of 3-Ethyl-1-pentyn-3-ol by pouring it down the

drain or mixing it with general laboratory trash. This is unsafe, environmentally harmful, and

likely in violation of regulations.

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-Ethyl-1-
pentyn-3-ol.
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Caption: Workflow for the safe disposal of 3-Ethyl-1-pentyn-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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